Oxirane, 2,2'-[(2-methyl-1,3-propanediyl)bis(oxymethylene)]bis-
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Description
“Oxirane, 2,2’-[(2-methyl-1,3-propanediyl)bis(oxymethylene)]bis-” also known as Neopentyl glycol diglycidyl ether (NPGDGE), is an aliphatic compound with the molecular formula C11H20O4 . It can be considered as an ether formed from two molecules of glycidol and one molecule of neopentyl glycol . It contains two epoxy groups .
Molecular Structure Analysis
The molecular structure of “Oxirane, 2,2’-[(2-methyl-1,3-propanediyl)bis(oxymethylene)]bis-” is available as a 2D Mol file or as a computed 3D SD file . The molecular weight of the compound is 202.2475 .Physical And Chemical Properties Analysis
“Oxirane, 2,2’-[(2-methyl-1,3-propanediyl)bis(oxymethylene)]bis-” is a slightly yellow transparent liquid . It is soluble in organic solvents such as ketones and benzene .Safety and Hazards
properties
CAS RN |
89038-65-3 |
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Product Name |
Oxirane, 2,2'-[(2-methyl-1,3-propanediyl)bis(oxymethylene)]bis- |
Molecular Formula |
C10H18O4 |
Molecular Weight |
202.25 g/mol |
IUPAC Name |
2-[[2-methyl-3-(oxiran-2-ylmethoxy)propoxy]methyl]oxirane |
InChI |
InChI=1S/C10H18O4/c1-8(2-11-4-9-6-13-9)3-12-5-10-7-14-10/h8-10H,2-7H2,1H3 |
InChI Key |
XLMBAFSPFFCURZ-UHFFFAOYSA-N |
SMILES |
CC(COCC1CO1)COCC2CO2 |
Canonical SMILES |
CC(COCC1CO1)COCC2CO2 |
Origin of Product |
United States |
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